6-(4-(6-cyclobutylpyrimidin-4-yl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[4-(6-cyclobutylpyrimidin-4-yl)piperazin-1-yl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C16H20N6O2/c23-15-9-14(19-16(24)20-15)22-6-4-21(5-7-22)13-8-12(17-10-18-13)11-2-1-3-11/h8-11H,1-7H2,(H2,19,20,23,24)
• InChI Key: SJPMIYILCMHWER-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=CC(=NC=N2)N3CCN(CC3)C4=CC(=O)NC(=O)N4
• Molecular Formula: C16H20N6O2
• Molecular Weight: 328.37 g/mol
• CAS No.: 2320861-56-9

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with a cyclobutyl group attached to a pyrimidinyl group, which is further connected to a piperazinyl group and another pyrimidinyl group.

Physical and Chemical Properties Analysis

The compound is a yellow solid with a melting point of 204–205 °C.

Scientific Research Applications

Synthesis of Pyrimidine Derivatives

Pyrimidine derivatives have been synthesized through various methods, offering a foundation for exploring their biological and chemical properties. For instance, derivatives have been synthesized by the reaction of amino-thiouracil with different compounds, leading to products with potential analgesic and anti-inflammatory activities (A. Abu‐Hashem, M. Youssef, 2011). Another approach involved synthesizing pyrimidine derivatives incorporating Schiff bases of certain amino acids, showing variable antibacterial activities (S. Alwan, Jaafar Abdul-Sahib Al Kaabi, R. Hashim, 2014).

Potential Applications in Scientific Research

• Antimicrobial and Antifungal Activity

  Pyrimidine derivatives have shown promising antimicrobial and antifungal activities, which could be pivotal in developing new therapeutic agents. For example, some pyrimidine derivatives exhibited good to moderate antibacterial activities, which might provide a synergistic model in antibacterial and antitumor agent development (S. Alwan, Jaafar Abdul-Sahib Al Kaabi, R. Hashim, 2014).

• Anti-Inflammatory and Analgesic Properties

  Certain synthesized pyrimidine derivatives have demonstrated significant analgesic and anti-inflammatory properties, which could lead to the development of new pain management and anti-inflammatory drugs (A. Abu‐Hashem, M. Youssef, 2011).

• Anticancer Activity

  Pyrimidine derivatives have also been explored for their anticancer properties, offering potential pathways for cancer treatment research. Some compounds have shown significant anti-cancer activities against various human tumor cell lines, indicating their potential as leads in anticancer drug development (Palwinder Singh, Kamaldeep Paul, 2006).

• Chemical Diversity and Drug Discovery

  The synthesis and exploration of pyrimidine derivatives contribute to chemical and biological diversity, facilitating drug discovery and development processes. Their versatile biological activities make them suitable candidates for various therapeutic applications, including but not limited to antimicrobial, anticancer, and anti-inflammatory uses.